BENGHE Foundational & Exploratory

Check Availability & Pricing

N,N-Dimethylpiperidin-4-amine: A Technical
Guide to Safe Handling and Precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N-Dimethylpiperidin-4-amine

Cat. No.: B047723

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for N,N-
Dimethylpiperidin-4-amine (CAS No. 50533-97-6). The following sections detail the physical
and chemical properties, hazard identification, personal protective equipment, first aid
measures, and safe handling and storage procedures for this compound. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

N,N-Dimethylpiperidin-4-amine is a heterocyclic amine that is primarily utilized as a versatile
building block in organic synthesis and proteomics research.[1][2] It is recognized for its role as
an intermediate in the production of pharmaceuticals and fine chemicals.[1] The key
physicochemical properties of N,N-Dimethylpiperidin-4-amine are summarized in the table
below.
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Property Value Source
CAS Number 50533-97-6 [1]
Molecular Formula C7H16N2 [1][3]
Molecular Weight 128.22 g/mol [11[3]
Appearance Colorless to pale yellow liquid [1114]
Odor Amine-like [1]
Boiling Point 180-185 °C [1]
Density ggfcr:oximately 0.85 g/cm? at o
Solubility Soluble in water, ethanol, and 0]
ether
Purity >95% [1]

Hazard Identification and GHS Classification

N,N-Dimethylpiperidin-4-amine is classified as a hazardous chemical and requires careful
handling.[5] The primary hazards associated with this compound are its corrosive and irritant
properties.[3] The GHS classification is summarized below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
Fatal in contact with skin
Acute Toxicity, Dermal Not Classified (H310) has also been reported
in some classifications
Toxic if inhaled (H331) has
Acute Toxicity, Inhalation Not Classified also been reported in some

classifications

Specific target organ toxicity . L
_ May cause respiratory irritation
(single exposure)

Hazardous to the Aquatic H411: Toxic to aquatic life with

Environment, Chronic Toxicity long lasting effects

Source: Aggregated GHS information from multiple sources.[3][5][6]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory conditions should be conducted to
determine the appropriate PPE. The following are general recommendations:
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PPE Type Specification Rationale

Safety glasses with side- )
) ) To prevent contact with eyes,
) shields or chemical goggles. A ) )
Eye/Face Protection ) which can cause serious
face shield may be necessary
damage.[5]
for splash hazards.

Chemical-resistant gloves
) ] (e.g., nitrile rubber), a lab coat,  To prevent skin burns and
Skin Protection ) ) o
and other protective clothing to irritation upon contact.[5][7]

prevent skin exposure.

Use in a well-ventilated area or
under a chemical fume hood.
[5] If ventilation is inadequate, ) ] )
) ) ) To prevent inhalation, which
Respiratory Protection a NIOSH-approved respirator
) ] ] can be harmful.[6]
with an appropriate cartridge
for organic vapors should be

used.

Handling Procedures

Work in a well-ventilated area, preferably under a chemical fume hood.
Avoid breathing vapors or mist.[6]

Do not get in eyes, on skin, or on clothing.

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[6]

Keep away from heat, sparks, and open flames.[6]

Use non-sparking tools.[8]

Take precautionary measures against static discharge.[8][9]

Storage Conditions
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Store in a tightly closed container.[5]

Keep in a dry, cool, and well-ventilated place.[5]

Store locked up.[5]

Store away from incompatible materials such as oxidizing agents.[5]

First Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route First Aid Procedure

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[5] If

Inhalation o )
breathing is difficult, give oxygen.[8] Call a
poison center or doctor immediately.[5]
Take off immediately all contaminated clothing.
Skin Contact [5] Rinse skin with water/shower for at least 15

minutes.[5] Call a physician immediately.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing.[5] Immediately call an

ophthalmologist.

Rinse mouth.[5] DO NOT induce vomiting.[5]
Ingestion Give water to drink (two glasses at most). Seek

medical advice immediately.

Accidental Release Measures

In the event of a spill or release, follow these procedures:

e Personal Precautions: Ensure adequate ventilation.[5] Evacuate the danger area. Avoid
substance contact. Wear appropriate personal protective equipment.[5]
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e Environmental Precautions: Do not let the product enter drains. Avoid release to the
environment.

» Methods for Cleaning Up: Cover drains. Collect, bind, and pump off spills. Take up with inert
absorbent material and dispose of as hazardous waste. Clean the affected area.

Experimental Protocol: Safe Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of N,N-
Dimethylpiperidin-4-amine in a laboratory setting.
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Safe Handling Workflow for N,N-Dimethylpiperidin-4-amine

Preparation

Review SDS and Conduct Risk Assessment

'

Verify Functionality of Fume Hood and Safety Equipment|

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Han‘;ling

| Obtain Compound from Storage

\

| Work Within a Fume Hood

y

| Dispense Required Amount

A

Securely Close Container

Cleanup and Disposal

Return Compound to Secure Storage

'

Decontaminate Work Area

.

Dispose of Contaminated Waste in Designated Hazardous Waste Containerl

|

Remove and Dispose of PPE Properly|

'

Wash Hands Thoroughly |

~~-__Exposure

In Case of Spill: In Case of Exposure:
Evacuate, Ventilate, Contain Follow First Aid Procedures and Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Safe Handling Workflow for N,N-Dimethylpiperidin-4-amine.
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Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[5] Consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[5] Dispose of contents/container to
an approved waste disposal plant.[5]

Transportation Information

N,N-Dimethylpiperidin-4-amine is classified as a dangerous good for transportation.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

AMINES,
LIQUID,
DOT/TDG/IATA/I CORROSIVE,
UN2735 8 I
MDG N.O.S. (N,N-
Dimethylpiperidin

-4-amine)

Source:[1][5]

This guide is intended to provide comprehensive safety information. Always refer to the most
current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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